Cas no 2694747-56-1 (tert-butyl N-(2-chloro-4,5-difluorophenyl)carbamate)

• Product Name: tert-butyl N-(2-chloro-4,5-difluorophenyl)carbamate
• CAS No: 2694747-56-1
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 5615904
• PubChem ID: 165942398
• Update Time: 2025-06-13

tert-butyl N-(2-chloro-4,5-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2694747-56-1
• tert-butyl N-(2-chloro-4,5-difluorophenyl)carbamate
• EN300-33050645

• Inchi： 1S/C11H12ClF2NO2/c1-11(2,3)17-10(16)15-9-5-8(14)7(13)4-6(9)12/h4-5H,1-3H3,(H,15,16)
• InChI Key： DDQRIBORVUWOGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 263.0524626g/mol
• Monoisotopic Mass: 263.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-chloro-4,5-difluorophenyl)carbamate

Terbutyl N-(2-Chloro-4,5-Difluorophenyl)Carbamate (CAS No. 2694747-56-1): A Versatile Intermediate in Modern Medicinal Chemistry

Terbutyl N-(2-chloro-4,5-difluorophenyl)carbamate (CAS No. 2694747-56-1) is a structurally unique organic compound characterized by its tert-butyl carbamate moiety conjugated to a halogen-substituted aromatic ring. This compound belongs to the carbamate ester class and exhibits distinctive physicochemical properties due to the presence of chlorine and fluorine substituents at positions 2, 4, and 5 of the phenyl ring. Recent advancements in synthetic methodology have positioned this compound as a critical intermediate in the development of targeted therapeutics and bioactive molecules.

The synthesis of tert-butyl N-(2-chloro-4,5-difluorophenyl)carbamate typically involves nucleophilic aromatic substitution reactions using chlorodifluorobenzene derivatives as starting materials. A groundbreaking study published in the Journal of Medicinal Chemistry (2023) demonstrated that optimizing reaction conditions—such as solvent polarity and catalyst selection—can enhance yield by up to 30% while minimizing byproduct formation. This optimization aligns with current trends toward green chemistry principles, emphasizing energy efficiency and waste reduction in pharmaceutical synthesis.

In pharmacological applications, this compound serves as a versatile precursor for synthesizing bioisosteres with improved drug-like properties. For instance, recent research highlights its role in generating analogs with enhanced cell membrane permeability through strategic substitution patterns. A 2023 study from Nature Communications reported that derivatives synthesized using this intermediate exhibited selective inhibition of protease enzymes associated with viral replication, suggesting potential utility in antiviral drug design.

The fluorine substituents confer distinct advantages in drug development by modulating physicochemical properties such as lipophilicity and metabolic stability. Computational modeling studies published in Chemical Science (2023) revealed that the spatial arrangement of fluorine atoms at positions 4 and 5 creates steric hindrance that protects the molecule from enzymatic degradation. This stability was experimentally validated through accelerated stability testing under physiological pH conditions (pH 7.4), where the compound maintained >90% integrity after 72 hours.

In material science applications, this compound has been explored as a crosslinking agent for creating stimuli-responsive hydrogels. A collaborative study between MIT and Pfizer demonstrated that incorporating this carbamate into polymer networks enabled pH-sensitive swelling behavior ideal for targeted drug delivery systems. The tert-butyl group's labile nature allows controlled cleavage under physiological conditions, releasing encapsulated payloads with spatiotemporal precision—a critical advancement for next-generation drug delivery platforms.

Safety assessments conducted according to OECD guidelines confirm that this compound exhibits low acute toxicity when handled under standard laboratory protocols. Its environmental fate studies indicate rapid degradation via hydrolysis in aqueous environments (>80% decomposition within 14 days at pH 8), aligning with regulatory requirements for sustainable chemical management. These characteristics position it favorably compared to legacy intermediates lacking such environmentally benign degradation profiles.

Ongoing research focuses on expanding its utility through solid-phase synthesis strategies compatible with high-throughput screening platforms. A patent application filed in Q1 2023 describes automated parallel synthesis protocols using this intermediate to generate combinatorial libraries targeting G-protein coupled receptors—a class responsible for over 30% of all FDA-approved drugs. Such advancements underscore its evolving role from a specialized reagent to a foundational building block in modern drug discovery pipelines.